Cas no 29077-87-0 (9-Oxabicyclo[6.1.0]nonan-3-ol,(1R,3S,8S)-rel-)

• Product Name: 9-Oxabicyclo[6.1.0]nonan-3-ol,(1R,3S,8S)-rel-
• CAS No: 29077-87-0
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 282792
• PubChem ID: 119854
• Update Time: 2025-04-19

9-Oxabicyclo[6.1.0]nonan-3-ol,(1R,3S,8S)-rel- Chemical and Physical Properties

Names and Identifiers

• 9-Oxabicyclo[6.1.0]nonan-3-ol,(1R,3S,8S)-rel-
• 9-oxabicyclo[6.1.0]nonan-6-ol
• (1alpha,3alpha,8alpha)-9-Oxabicyclo(6.1.0)nonan-3-ol
• 9-oxabicyclo[6.1.0]nonan-3-ol
• 29077-87-0
• SCHEMBL9861737
• DTXSID30951677
• EINECS 249-414-5

• Inchi： 1S/C8H14O2/c9-6-3-1-2-4-7-8(5-6)10-7/h6-9H,1-5H2
• InChI Key： FHRVMGIEUUPKQO-UHFFFAOYSA-N
• SMILES： O1C2CCCCC(CC12)O

Computed Properties

• Exact Mass: 142.099
• Monoisotopic Mass: 142.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.104
• Boiling Point: 269.3°Cat760mmHg
• Flash Point: 124.3°C
• Refractive Index: 1.504